molecular formula C13H16O4 B8742248 (R)-4-benzoyloxymethyl-2,2-dimethyl-1,3-dioxolane

(R)-4-benzoyloxymethyl-2,2-dimethyl-1,3-dioxolane

Cat. No.: B8742248
M. Wt: 236.26 g/mol
InChI Key: YOMCVAULZUXXDS-NSHDSACASA-N
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Description

(R)-4-benzoyloxymethyl-2,2-dimethyl-1,3-dioxolane is a useful research compound. Its molecular formula is C13H16O4 and its molecular weight is 236.26 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C13H16O4

Molecular Weight

236.26 g/mol

IUPAC Name

[(4R)-2,2-dimethyl-1,3-dioxolan-4-yl]methyl benzoate

InChI

InChI=1S/C13H16O4/c1-13(2)16-9-11(17-13)8-15-12(14)10-6-4-3-5-7-10/h3-7,11H,8-9H2,1-2H3/t11-/m0/s1

InChI Key

YOMCVAULZUXXDS-NSHDSACASA-N

Isomeric SMILES

CC1(OC[C@@H](O1)COC(=O)C2=CC=CC=C2)C

Canonical SMILES

CC1(OCC(O1)COC(=O)C2=CC=CC=C2)C

Origin of Product

United States

Synthesis routes and methods I

Procedure details

Then, sodium bromide (43.01 g, 0.42 mol) and sodium benzoate (60.24 g, 0.42 mol) were added to a mixture of the above 4-chloromethyl-2,2-dimethyl-1,3-dioxolane (60.02 g, 0.39 mol) and N,N-dimethylformamide (600 ml) and the resulting mixture was stirred for 15 hours at 150° C. After cooling the salt was filtered off and N,N-dimethylformamide was removed in vacuo and water was added to the residue and extracted with toluene. The extract was washed with saturated brine, dried over anhydrous sodium sulfate and condensed in vacuo to give crude 4-benzoyloxymethyl-2,2-dimethyl-1,3-dioxolane (yield 90%).
Quantity
43.01 g
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reactant
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sodium benzoate
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60.24 g
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60.02 g
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reactant
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600 mL
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Synthesis routes and methods II

Procedure details

Then, sodium benzoate (50.44 g, 0.35 mol) were added to a mixture of 4-bromomethyl-2,2-dimethyl-1,3-dioxolane (58.52 g, 0.3 mol) and N,N-dimethylformamide (500 ml) and the resulting mixture was stirred for 15 hours at 150° C. After cooling the salt was filtered and N,N-dimethylformamide was removed in vacuo and water was added to the residue and extracted with toluene. The extract was washed with saturated brine, dried over anhydrous sodium sulfate and condensed in vacuo to give 64.5 g of crude 4-benzoyloxymethyl-2,2-dimethyl-1,3-dioxolane (yield 91%).
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sodium benzoate
Quantity
50.44 g
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reactant
Reaction Step One
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58.52 g
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reactant
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500 mL
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solvent
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